Cas no 2172052-72-9 (2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride
• CAS No: 2172052-72-9
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• CID: 5154723
• PubChem ID: 132372521
• Update Time: 2025-06-08

2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-ethanamine, 4-cyclopropyl-, hydrochloride (1:2)
• 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C7H12N4.ClH/c8-3-4-11-5-7(9-10-11)6-1-2-6;/h5-6H,1-4,8H2;1H
• InChI Key： ULZWDYQMXCRKBM-UHFFFAOYSA-N
• SMILES： C(N1N=NC(C2CC2)=C1)CN.Cl

Additional information on 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride (CAS No. 2172052-72-9)

2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride (CAS No. 2172052-72-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclopropyl-substituted 1,2,3-triazole core, linked to an ethylamine moiety, and is stabilized as a dihydrochloride salt. Its molecular design makes it a promising candidate for applications in drug discovery, particularly in the development of small-molecule inhibitors and modulators of biological pathways.

The growing interest in 1,2,3-triazole-containing compounds stems from their versatility in click chemistry, a field that has revolutionized drug design and material science. Researchers are particularly intrigued by the 4-cyclopropyl substitution, which enhances the compound's metabolic stability and binding affinity to target proteins. This aligns with current trends in precision medicine and targeted therapy, where molecular specificity is paramount. The dihydrochloride form further improves solubility, a critical factor in bioavailability optimization.

In the context of AI-driven drug discovery, CAS No. 2172052-72-9 exemplifies how computational models can predict novel scaffolds for therapeutic use. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The compound's ability to disrupt PPIs via its triazole-ethylamine backbone has been explored in virtual screening campaigns, leveraging machine learning algorithms to identify lead candidates.

From a synthetic chemistry perspective, the preparation of 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high yield and purity, meeting the stringent requirements of Good Manufacturing Practice (GMP) for preclinical studies. The compound's HPLC and NMR characterization data are extensively documented, supporting its reproducibility in academic and industrial labs.

Environmental and safety profiles of CAS No. 2172052-72-9 are also under scrutiny, as green chemistry principles gain traction. Its synthesis avoids heavy metals and hazardous byproducts, aligning with sustainable development goals (SDGs). This aspect resonates with the pharmaceutical industry's shift toward eco-friendly processes, a frequent search query among chemical suppliers and research institutions.

In summary, 2-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride represents a convergence of innovative chemistry and cutting-edge therapeutic applications. Its relevance to drug discovery, computational biology, and sustainability ensures its prominence in scientific discourse, making it a subject of ongoing exploration and commercial interest.